1-acetyl-N-(1-methoxypropan-2-yl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-acetyl-N-(1-methoxypropan-2-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C10H18N2O3 and its molecular weight is 214.265. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
1-acetyl-N-(1-methoxypropan-2-yl)azetidine-3-carboxamide is a compound that can be synthesized and utilized in various chemical reactions. For instance, it has been explored in the context of azetidines, where functional derivatives were prepared through different synthetic routes. The compound's formation involves cyclization and photolysis processes, showcasing its potential in generating structurally complex molecules with specific functional groups (Chen et al., 1967).
Antimalarial Pharmacophores Development
Research on 2-(aminomethyl)aziridines, which can be structurally related to the compound , shows its potential in antimalarial pharmacophore development. The microwave-assisted, regioselective ring opening of these aziridines has led to the discovery of novel antimalarial pharmacophores, indicating the role of similar compounds in developing treatments for malaria (D’hooghe et al., 2011).
Antibacterial and Antifungal Applications
Compounds derived from similar chemical structures have been synthesized and evaluated for their antibacterial and antifungal activities. These studies suggest the potential of this compound in contributing to the development of new antimicrobial agents, highlighting its significance in medicinal chemistry (Alhameed et al., 2019).
Synthetic Methodology and Safe Handling
The compound's relevance extends to synthetic methodologies, including its involvement in generating hydrazoic acid safely in a continuous flow reactor. This approach underlines the compound's role in synthesizing other chemical entities, particularly those requiring hazardous reactions, thereby demonstrating its utility in advanced synthetic chemistry (Gutmann et al., 2012).
Properties
IUPAC Name |
1-acetyl-N-(1-methoxypropan-2-yl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O3/c1-7(6-15-3)11-10(14)9-4-12(5-9)8(2)13/h7,9H,4-6H2,1-3H3,(H,11,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNFHOCHSXXJFDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC(=O)C1CN(C1)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.